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Compound of Interest

Compound Name: Fmoc-L-Tyr(CH2-Chx)-OH
CAS No.: 960360-37-6
Cat. No.: B2518146

Get Quote

Executive Summary & Compound Definition

Fmoc-Tyr(CH2-Chx)-OH is a non-natural amino acid building block used primarily to introduce
lipophilicity and steric bulk into peptide sequences.[1] Unlike the standard Fmoc-Tyr(tBu)-OH,
where the tert-butyl group is a transient protecting group removed during acidolysis (TFA
cleavage), the cyclohexylmethyl (CH2-Chx) ether moiety is chemically robust.[1] It is generally
intended to remain on the tyrosine side chain in the final peptide construct to modulate receptor
binding or membrane permeability.

This guide contrasts the mass spectrometry (MS) behavior of this stable ether derivative
against standard labile tyrosine variants, providing a self-validating workflow for its identification
and purity assessment.[1]

Comparative Profile
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Mass Spectrometry Characterization

The core distinction in characterizing Fmoc-Tyr(CH2-Chx)-OH lies in the stability of the ether

linkage under collision-induced dissociation (CID).[1] While tBu groups often eliminate

isobutene even under soft ionization, the cyclohexylmethyl ether is robust, yielding a distinct

fragmentation pattern.

Theoretical lon Table (ESI+)[1]
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lon Species Formula Theoretical m/z Description

Protonated Molecular

[M+H]*+ C31H34NOs* 500.2432
lon
Sodium Adduct
[M+Na]* Cs1H33NOsNa* 522.2251 )
(Common in ESI)
Loss of Fmoc group
[M-Fmoc+H]* C16H24NOs* 278.1751
(Fragment)
) Dibenzofulvene cation
Fmoc Cation CiaHo™ 179.0855 ) i
(Diagnostic)
_ Diagnostic Marker for
Immonium lon Ci16H24NO* 232.2271

Tyr(CH2-Chx)

Fragmentation Pathways & Logic[1]

The following diagram illustrates the divergent fragmentation pathways between the stable
CH2-Chx derivative and the labile tBu standard. This visualization serves as a logic map for
interpreting MS/MS spectra.[1]
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Figure 1: Comparative fragmentation logic. Note that Fmoc-Tyr(CH2-Chx)-OH retains its side
chain modification (Green Node), whereas Fmoc-Tyr(tBu)-OH readily degrades to the native
tyrosine core.[1]
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Experimental Protocol: Self-Validating Workflow

This protocol is designed to differentiate Fmoc-Tyr(CH2-Chx)-OH from impurities (such as free
Fmoc-Tyr-OH) and confirm the integrity of the ether bond.[1]

Sample Preparation[1]

e Solvent: Acetonitrile:Water (50:[1]50) + 0.1% Formic Acid.[1]

o Why: The high lipophilicity of the CH2-Chx group requires higher organic content than
standard amino acids to ensure complete solubility and stable spray.[1]

e Concentration: 10 uM (Direct Infusion) or 100 uM (LC-MS injection).[1]

o Pre-check: Ensure the system is free of sodium salts if seeking strictly [M+H]+, though
[M+Na]+ is often the dominant species for this hydrophobic molecule.[1]

LC-MS Method (Reverse Phase)

Due to the significant hydrophobicity of the cyclohexylmethyl group, this compound will elute
significantly later than standard Fmoc-Tyr derivatives.[1]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH), 2.1 x 50 mm.[1]
o Gradient: 5% to 95% B over 10 minutes (A=0.1% FA in Water, B=0.1% FA in ACN).
o Expectation:

o Fmoc-Tyr-OH (Impurity): ~4-5 min.[1]

o Fmoc-Tyr(tBu)-OH: ~6-7 min.[1]

o Fmoc-Tyr(CH2-Chx)-OH: ~8-9 min (Strong retention due to cyclohexyl ring).

Data Interpretation Steps

» Verify Parent lon: Look for m/z 500.2 (Protonated).[1]

e Check for "False" Peaks:
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o If you see m/z 404.1, this indicates Fmoc-Tyr-OH (free phenol).[1] This implies the ether
synthesis failed or the group was cleaved (unlikely).[1]

o If you see m/z 179 (high abundance), this confirms the Fmoc group is present.[1]
¢ MS/MS Confirmation: Select m/z 500.2 for fragmentation.[1]

o Pass Criteria: Observation of m/z 232.2 (Immonium ion).[1] This proves the
Cyclohexylmethyl group is attached to the Tyrosine side chain.

o Fail Criteria: Observation of m/z 136.1 as the dominant immonium ion suggests the side
chain is labile or missing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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